Cas no 97350-00-0 (3-(aminomethyl)adamantane-1-carboxylic Acid)

3-(aminomethyl)adamantane-1-carboxylic Acid structure
97350-00-0 structure
Product Name:3-(aminomethyl)adamantane-1-carboxylic Acid
CAS No:97350-00-0
MF:C12H19NO2
MW:209.2847635746
MDL:MFCD16621740
CID:3165582
PubChem ID:2835355
Update Time:2025-04-21

3-(aminomethyl)adamantane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Aminomethyl)-1-adamantanecarboxylic acid hydrochloride (1:1)
    • ALBB-014375
    • 97350-00-0
    • AKOS001491166
    • HMS1618K13
    • CS-0335818
    • 3-(aminomethyl)adamantane-1-carboxylic acid
    • 3-(aminomethyl)adamantane-1-carboxylic acid hydrochloride
    • 3-(aminomethyl)tricyclo[3.3.1.1~3,7~]decane-1-carboxylic acid
    • STK683482
    • tricyclo[3.3.1.1~3,7~]decane-1-carboxylic acid, 3-(aminomethyl)-, hydrochloride
    • CBDivE_014289
    • AKOS016053144
    • SCHEMBL5811941
    • 3-(aminomethyl)adamantane-1-carboxylic Acid
    • MDL: MFCD16621740
    • Inchi: 1S/C12H19NO2/c13-7-11-2-8-1-9(3-11)5-12(4-8,6-11)10(14)15/h8-9H,1-7,13H2,(H,14,15)
    • InChI Key: RLRLGCOWSAGSMP-UHFFFAOYSA-N
    • SMILES: OC(C12CC3CC(C1)CC(CN)(C3)C2)=O

Computed Properties

  • Exact Mass: 209.141578849g/mol
  • Monoisotopic Mass: 209.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 63.3Ų

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